Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one, 6'-(ethylhexylamino)-2'-(phenylamino)-

• CAS No.: 70516-52-8
• Molecular Formula: C34H34N2O3
• Molecular Weight: 518.6 g/mol
• IUPAC Name: 2'-anilino-6'-[ethyl(hexyl)amino]spiro[2-benzofuran-3,9'-xanthene]-1-one
• InChI: InChI=1S/C34H34N2O3/c1-3-5-6-12-21-36(4-2)26-18-19-29-32(23-26)38-31-20-17-25(35-24-13-8-7-9-14-24)22-30(31)34(29)28-16-11-10-15-27(28)33(37)39-34/h7-11,13-20,22-23,35H,3-6,12,21H2,1-2H3
• InChI Key: VIHKGKGKWXKUCK-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCN(CC)C1=CC2=C(C=C1)C3(C4=CC=CC=C4C(=O)O3)C5=C(O2)C=CC(=C5)NC6=CC=CC=C6

Description

Spiro[isobenzofuran-1(3H),9’-[9H]xanthen]-3-one, 6’-(ethylhexylamino)-2’-(phenylamino)- is a complex organic compound known for its unique spiro structure, which involves a bicyclic system where two rings are connected through a single atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Spiro[isobenzofuran-1(3H),9’-[9H]xanthen]-3-one, 6’-(ethylhexylamino)-2’-(phenylamino)- typically involves multi-step organic reactions. One common synthetic route includes the formation of the spiro structure through a cyclization reaction, followed by the introduction of the ethylhexylamino and phenylamino groups via substitution reactions. The reaction conditions often require the use of catalysts, specific temperature controls, and solvents to facilitate the desired transformations.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions

Spiro[isobenzofuran-1(3H),9’-[9H]xanthen]-3-one, 6’-(ethylhexylamino)-2’-(phenylamino)- undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Both nucleophilic and electrophilic substitution reactions can occur, depending on the functional groups present and the reaction conditions.

Common Reagents and Conditions

Common reagents used in these reactions include acids, bases, oxidizing agents, and reducing agents. The reaction conditions vary but typically involve controlled temperatures, specific solvents, and sometimes the use of catalysts to enhance reaction rates and selectivity.

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation may yield various oxidized derivatives, while substitution reactions can introduce new functional groups into the molecule.

Scientific Research Applications

Chemistry

In chemistry, Spiro[isobenzofuran-1(3H),9’-[9H]xanthen]-3-one, 6’-(ethylhexylamino)-2’-(phenylamino)- is used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology

In biological research, this compound is studied for its potential biological activities, including its interactions with various biomolecules and its effects on cellular processes.

Medicine

In medicine, Spiro[isobenzofuran-1(3H),9’-[9H]xanthen]-3-one, 6’-(ethylhexylamino)-2’-(phenylamino)- is investigated for its potential therapeutic applications. Its unique structure may allow it to interact with specific molecular targets, making it a candidate for drug development.

Industry

In industrial applications, this compound is used in the development of new materials, including polymers and dyes. Its unique properties can enhance the performance and functionality of these materials.

Mechanism of Action

The mechanism of action of Spiro[isobenzofuran-1(3H),9’-[9H]xanthen]-3-one, 6’-(ethylhexylamino)-2’-(phenylamino)- involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate various biochemical pathways, leading to the observed biological effects. The exact molecular targets and pathways involved depend on the specific application and the context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• Spiro[isobenzofuran-1(3H),9’-[9H]xanthene]-5-carboxylic acid, 3’-hydroxy-6’-(4-hydroxyphenoxy)-3-oxo-
• Spiro[isobenzofuran-1(3H),9’-[9H]xanthene]-6-carboxamide, N-(6-aminohexyl)-3’,6’-dihydroxy-3-oxo-

Uniqueness

Compared to similar compounds, Spiro[isobenzofuran-1(3H),9’-[9H]xanthen]-3-one, 6’-(ethylhexylamino)-2’-(phenylamino)- stands out due to its specific functional groups and spiro structure